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Compound of Interest

Compound Name: TNF-alpha (31-45), human

Cat. No.: B13395061

Get Quote

Technical Support Center: TNF-α (31-45) Peptide
Status: Operational Current Guide Version: 2.4 (Human/In Vitro Focus)

Welcome to the technical support hub for the TNF-α (31-45) fragment, often referred to in

literature as the TIP Peptide or by the drug candidate name Solnatide.

If you are experiencing inconsistent results—such as "dead" bioactivity in cytotoxicity assays,

unexpected bell-shaped dose responses, or precipitation—this guide addresses the root

causes. The variability in TNF-α (31-45) experiments predominantly stems from a fundamental

misunderstanding of its mechanism of action (Lectin-like domain vs. Receptor binding) or

physicochemical instability (aggregation).

⚡ Quick Diagnostic: Which "TNF" Activity Are You
Testing?
Before troubleshooting the peptide, we must troubleshoot the experimental design. TNF-α (31-

45) does not behave like full-length recombinant TNF-α.
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If you are running this
Assay...

And observing this... The Root Cause is likely...

L929 Cytotoxicity / Apoptosis No cell death / No effect

Normal. TNF-α (31-45) mimics

the lectin-like domain, not the

receptor-binding domain. It

does not trigger TNFR1-

mediated apoptosis.

NF-κB Translocation Inconsistent / Low signal

Mechanism Mismatch. While

some papers suggest weak

NF-κB activation, this peptide

primarily targets the ENaC

channel, not the inflammatory

NF-κB pathway.

Lung Liquid Clearance / ENaC High variability

Peptide Aggregation or pH

Mismatch. The lectin-like

activity is strictly pH-

dependent.

ELISA / Binding Assay Low affinity for TNFR1/2

Expected. This fragment is

spatially distinct from the

TNFR binding cleft.

PART 1: The Mechanism Mismatch (Crucial)
The most common source of "variability" is the expectation that TNF-α (31-45) is a functional

mini-cytokine. It is not.

Full-length TNF-α has two distinct bioactive domains:

Receptor Binding Domain: Binds TNFR1/TNFR2 (Causes inflammation/death).[1]

Lectin-like Domain (Tip of the pyramid): Binds oligosaccharides on specific ion channels

(e.g., ENaC).

The TNF-α (31-45) peptide mimics ONLY the Lectin-like domain. It activates the Epithelial

Sodium Channel (ENaC) to clear fluid (edema) but lacks the toxicity of full TNF. If your readout
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is inflammation, you are using the wrong tool.

Visualization: The Dual Signaling Divergence
The following diagram illustrates why standard TNF assays fail with this peptide.
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Figure 1: Functional divergence. TNF-α (31-45) isolates the ion-channel activating property

(Green) from the inflammatory property (Red).

PART 2: Physicochemical Troubleshooting
(Solubility & Stability)
If you are using the correct assay (e.g., Sodium Current/Amiloride-sensitive current in H441

cells) and still seeing variability, the issue is likely peptide handling.
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Sequence:Arg-Arg-Ala-Asn-Ala-Leu-Leu-Ala-Asn-Gly-Val-Glu-Leu-Arg-Asp (Human)

Characteristics: Amphipathic, prone to aggregation at neutral pH if not handled correctly.

FAQ: Why is my peptide precipitating?
The peptide contains a hydrophobic core (Ala-Leu-Leu-Ala) flanked by charged residues. In

standard PBS (pH 7.4), it can form amyloid-like fibrils which are biologically inactive.

Protocol: The "Fresh-Pulse" Reconstitution
Do not store dissolved peptide at 4°C for days.

Solvent Choice:

Primary: Sterile Distilled Water (pH ~5.5-6.0). The slight acidity helps monomer stability.

Alternative: 0.1% Acetic Acid (if solubility is stubborn).

Avoid: 100% DMSO (can alter secondary structure essential for the lectin-mimicry).

Concentration: Reconstitute at high concentration (1 mg/mL) to "shock" it into solution, then

immediately dilute to working concentration.

Sonication: A brief (10-second) sonication in a water bath is recommended to break nascent

aggregates.
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Parameter Recommendation Why?

Storage (Powder) -20°C or -80°C
Desiccated. Hygroscopic

uptake ruins stability.

Storage (Solution) Do not store.

Prepare fresh. If necessary,

freeze aliquots at -80°C once.

Never refreeze.

Working Buffer Tyrode’s or HBSS

Avoid high phosphate buffers if

possible; Calcium is required

for some lectin interactions.

Plasticware Polypropylene

Low-binding tubes are

essential. Polystyrene absorbs

this peptide.

PART 3: Biological Assay Variability
Issue: The "Bell-Shaped" Dose Response
Symptom: You see activity at 10-50 nM, but at 100-500 nM, the effect disappears or reverses.

Explanation: This is a classic feature of the TIP peptide.

Mechanism: ENaC activation requires a specific oligomeric state or conformational change.

Excess peptide can cause self-inhibition or receptor desensitization (internalization of the

ENaC channel).

Solution: Perform a wide logarithmic titration (0.1 nM to 1 µM). Do not assume "more is

better." The optimal window is often narrow (typically 20–50 nM).

Issue: Serum Interference (The Protease Trap)
Symptom: The peptide works in serum-free media but fails in media with 10% FBS.

Explanation: TNF-α (31-45) is a linear peptide. It is extremely susceptible to degradation by

serum proteases (half-life < 15 mins in full serum). Protocol Fix:

Wash: Wash cells 2x with serum-free media (e.g., Opti-MEM).
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Pulse: Apply the peptide in serum-free media for the stimulation period (e.g., 15-30 mins for

channel activation).

Read: Measure the effect (e.g., Sodium current) immediately.

Alternative: If long-term incubation is needed, use a protease inhibitor cocktail (that does not

inhibit ENaC) or use the cyclic version of the peptide (if available) which is more stable.

Issue: pH Sensitivity of the Assay
Symptom: Results vary between culture days. Explanation: The lectin-like activity of TNF is pH-

dependent.[2]

Fact: The conformational change required to bind ENaC is favored at slightly acidic to neutral

pH (6.0 - 7.4).

Risk: If your cell culture media has turned basic (purple/pink) due to low CO2, the peptide

efficacy drops.

Control: Tightly regulate incubator CO2 (5%) and buffer pH.

PART 4: Summary of Validated Workflows
Use this checklist to validate your experiment before contacting support.

Target Confirmation: Are you studying ENaC/Edema (Correct) or Apoptosis/NF-kB

(Incorrect)?

Sequence Check: Ensure you have the Human sequence (contains Gly at pos 10) if using

human cells.

Freshness: Did you reconstitute the peptide immediately before use?

Serum: Are you testing in serum-free conditions?

Dose: Did you test the 10–100 nM range?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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